Cas no 118283-30-0 (Benzyl [3-(aminomethyl)benzyl]carbamate)

• Product Name: Benzyl [3-(aminomethyl)benzyl]carbamate
• CAS No: 118283-30-0
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• MDL: MFCD11112226
• CID: 1207723
• PubChem ID: 45072499
• Update Time: 2025-10-29

Benzyl [3-(aminomethyl)benzyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z-L-VALYL-L-PHENYLALANINE
• (2S)-2-[((2S)-2-{[(benzyloxy)carbonyl]amino}-3-methylbutanoyl)amino]-3-phenylpropanoic acid
• Cbz-Val-Phe-OH
• N-carbobenzyloxy-Val-Phe
• N-benzyloxycarbonyl-valyl-phenylalanine methyl ester
• z-val-phe
• N-benzyloxycarbonyl-L-valyl-L-phenylalanine
• Z-xylenediamine
• 3-((((benzyloxy)carbonyl)amino)methyl)benzylamine
• N-Cbz-Val-Phe
• N-Cbz-L-Val-L-Phe
• Benzyl [3-(aminomethyl)benzyl]carbamate
• BENZYL N-[3-(AMINOMETHYL)BENZYL]CARBAMATE
• SCHEMBL7075208
• 118283-30-0
• BENZYL N-{[3-(AMINOMETHYL)PHENYL]METHYL}CARBAMATE
• Benzyl (3-(aminomethyl)benzyl)carbamate
• benzyl n-(3-(aminomethyl)benzyl)carbamate
• BENZYLN-[3-(AMINOMETHYL)BENZYL]CARBAMATE
• Carbamic acid, [[3-(aminomethyl)phenyl]methyl]-, phenylmethyl ester
• AKOS015855213

• MDL： MFCD11112226
• Inchi： 1S/C16H18N2O2/c17-10-14-7-4-8-15(9-14)11-18-16(19)20-12-13-5-2-1-3-6-13/h1-9H,10-12,17H2,(H,18,19)
• InChI Key： QROGVPYPIOFHKU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=CC(CN)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls